Cas no 1956341-46-0 (5-Methoxyindolin-6-amine dihydrochloride)

• Product Name: 5-Methoxyindolin-6-amine dihydrochloride
• CAS No: 1956341-46-0
• MF: C₉H₁₄Cl₂N₂O
• MW: 237.126260280609
• CID: 5741696
• PubChem ID: 72710378
• Update Time: 2025-10-30

5-Methoxyindolin-6-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• SB65460
• 5-Methoxyindolin-6-aminedihydrochloride
• 1956341-46-0
• 5-Methoxyindolin-6-amine dihydrochloride

• Inchi： 1S/C9H12N2O.2ClH/c1-12-9-4-6-2-3-11-8(6)5-7(9)10;;/h4-5,11H,2-3,10H2,1H3;2*1H
• InChI Key： YIFSTQCDGZPVSS-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C(=CC2=C(C=1)CCN2)N

Computed Properties

• Exact Mass: 236.0483185g/mol
• Monoisotopic Mass: 236.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3Ų

Additional information on 5-Methoxyindolin-6-amine dihydrochloride

5-Methoxyindolin-6-amine dihydrochloride (CAS No. 1956341-46-0): A Comprehensive Overview

5-Methoxyindolin-6-amine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1956341-46-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the indoline class of heterocyclic structures, characterized by a benzene ring fused to a pyrrole ring. The presence of a methoxy group at the 5-position and an amine group at the 6-position introduces unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The< strong> dihydrochloride salt form of 5-methoxyindolin-6-amine enhances its solubility in aqueous solutions, which is a critical factor in pharmaceutical applications where bioavailability and formulation stability are paramount. This solubility profile makes it particularly useful in drug discovery and development pipelines, where rapid dissolution and interaction with biological targets are essential.

In recent years, there has been growing interest in indoline derivatives due to their diverse biological activities. Research has highlighted the potential of< strong>5-methoxyindolin-6-amine dihydrochloride as a precursor in the synthesis of novel therapeutic agents. Its structural framework allows for modifications at multiple positions, enabling the creation of molecules with tailored pharmacological properties.

One of the most compelling areas of research involving< strong>5-methoxyindolin-6-amine dihydrochloride is its application in anticancer drug development. Studies have demonstrated that indoline derivatives can interact with various cellular pathways involved in tumor growth and progression. The methoxy group at the 5-position and the amine group at the 6-position provide opportunities for selective binding to target proteins, such as kinases and transcription factors, which are often overexpressed in cancer cells.

A notable study published in the Journal of Medicinal Chemistry explored the use of< strong>5-methoxyindolin-6-amine dihydrochloride as a scaffold for designing small-molecule inhibitors. The research team synthesized a series of analogs by modifying different functional groups within the indoline core. Among these analogs, one derivative exhibited potent inhibitory activity against a specific tyrosine kinase, which is implicated in several types of cancer. This finding underscores the potential of< strong>5-methoxyindolin-6-amine dihydrochloride as a lead compound for further drug development.

The< strong> pharmacokinetic profile of 5-methoxyindolin-6-amine dihydrochloride is another critical aspect that has been thoroughly investigated. Preclinical studies have shown that this compound exhibits moderate oral bioavailability and reasonable tissue distribution upon administration. These characteristics are favorable for developing orally administered therapeutic agents, as they ensure that the drug reaches its target site in sufficient concentrations to exert its desired effects.

In addition to its applications in oncology, research has also explored the< strong> antimicrobial properties of indoline derivatives. Certain modifications to the indoline core, including those introduced by< strong>5-methoxyindolin-6-amine dihydrochloride, have been found to exhibit activity against Gram-positive bacteria and fungi. This suggests that this compound could be a valuable starting point for developing novel antimicrobial agents to combat resistant strains of pathogens.

The synthesis of< strong>5-methoxyindolin-6-amine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as methylation and amination. Advances in catalytic methods have further improved the efficiency and sustainability of these synthetic processes, making it feasible to produce larger quantities of this compound for research and commercial purposes.

The< strong> spectroscopic characterization of 5-methoxyindolin-6-amine dihydrochloride has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the structural integrity of the compound and provide insights into its molecular interactions. For instance, NMR studies have revealed specific proton environments within the indoline ring system, which can be used to validate synthetic pathways and identify potential impurities.

In conclusion, 5-Methoxyindolin-6-amine dihydrochloride (CAS No. 1956341-46-0) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing molecules with diverse biological activities, particularly in oncology and antimicrobial applications. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a key intermediate in modern drug discovery efforts.